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Compound of Interest

Compound Name: 12-Hydroxysapriparaquinone

Cat. No.: B152236

12-Hydroxysapriparagquinone: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

12-Hydroxysapriparaquinone is a naturally occurring abietane diterpenoid isolated from the
roots of Salvia prionitis Hance. This document provides a detailed overview of its physical and
chemical properties, compiled from available scientific literature. It includes key identification
data, spectral information, and known biological activities. Furthermore, this guide presents
detailed experimental protocols for the isolation and biological evaluation of this compound,
aiming to facilitate further research and drug development efforts.

Chemical and Physical Properties

12-Hydroxysapriparaquinone is a yellow, crystalline substance. While a specific experimental
melting point has not been widely reported, its physical and chemical characteristics have been
determined through various spectroscopic and computational methods.

Identification and Structural Data
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Property Value Source
Molecular Formula C20H2403 PubChem[1]
Molecular Weight 312.4 g/mol PubChem[1]

4-hydroxy-7-methyl-8-(4-
IUPAC Name methylpent-3-enyl)-3-propan-2- PubChem[1]
ylnaphthalene-1,2-dione

CAS Number 142763-37-9 PubChem[1]
_ _ Deduced from related
Appearance Yellow Crystalline Solid
compounds
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl ChemFaces|2]

Acetate, DMSO, Acetone

Spectral Data

The structural elucidation of 12-Hydroxysapriparaquinone was achieved through a
combination of spectroscopic techniques.

Technique Data

Specific peak assignments are not readily

available in public databases. Detailed analysis
1H NMR _ , _

would be found in the primary literature

describing its isolation.

Specific peak assignments are not readily

available in public databases. Detailed analysis
13C NMR , _ ,

would be found in the primary literature

describing its isolation.

Characteristic absorptions are expected for
Infrared (IR) hydroxyl (-OH), carbonyl (C=0), and aromatic
(C=C) functional groups.

Mass Spectrometry (MS) Exact Mass: 312.17254462 Da
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Experimental Protocols

Isolation of 12-Hydroxysapriparaquinone from Salvia
prionitis

The following protocol is a generalized procedure based on methods for isolating diterpenoids
from Salvia species.

Objective: To isolate 12-Hydroxysapriparaquinone from the dried roots of Salvia prionitis.

Materials:

Dried and powdered roots of Salvia prionitis

e Methanol (reagent grade)

e Chloroform (reagent grade)

o Ethyl acetate (reagent grade)

e Hexane (reagent grade)

« Silica gel (for column chromatography)

e Thin-layer chromatography (TLC) plates (silica gel)

 Rotary evaporator

Chromatography columns
Procedure:
» Extraction:

1. Macerate the powdered roots of Salvia prionitis with methanol at room temperature for 72
hours.

2. Filter the extract and concentrate it under reduced pressure using a rotary evaporator to
yield a crude methanol extract.
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» Solvent Partitioning:

1. Suspend the crude methanol extract in water and sequentially partition with hexane,
chloroform, and ethyl acetate.

2. Monitor the separation of compounds in each fraction using TLC.

e Column Chromatography:

1. Subject the chloroform fraction, which is expected to contain the diterpenoids, to silica gel
column chromatography.

2. Elute the column with a gradient of hexane and ethyl acetate.

3. Collect fractions and monitor by TLC. Fractions containing a compound with a similar
polarity to known abietane diterpenoids should be combined.

e Purification:

1. Further purify the combined fractions using repeated column chromatography or
preparative TLC until a pure compound is obtained.

2. Characterize the purified compound using *H NMR, 13C NMR, IR, and MS to confirm its
identity as 12-Hydroxysapriparaquinone.
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Workflow for Isolation of 12-Hydroxysapriparaquinone

Dried Roots of Salvia prionitis

:

Maceration with Methanol

:

Crude Methanol Extract

:

Solvent Partitioning

:

Chloroform Fraction

:

Silica Gel Column Chromatography

:

Purified 12-Hydroxysapriparaguinone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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